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Compound of Interest

Compound Name: 2,2-Difluoropropane

Cat. No.: B1294401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2-difluoropropane, a fluorinated
hydrocarbon of interest in various chemical and pharmaceutical applications. This document
consolidates key identifiers, physicochemical properties, synthetic methodologies, and
spectroscopic data to support research and development activities.

Chemical Identifiers and Physicochemical
Properties

2,2-Difluoropropane is a halogenated alkane with the chemical formula C3H6F2.[1] It is also
known by other names such as Dimethyldifluoromethane and FC-272ca.[2][3] A comprehensive
list of its identifiers is provided in the table below, facilitating its unambiguous identification in
literature and databases.

Table 1: Identifiers for 2,2-Difluoropropane
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Identifier Value Reference
CAS Number 420-45-1 [L1121[31[4115]
PubChem CID 67895 [4]

INChl=1S/C3H6F2/c1-
InChl [4][5]
3(2,4)5/h1-2H3

YZXSQDNPKVBDOG-
InChiKey [41[5]
UHFFFAOYSA-N
SMILES CC(C)(F)F [4]
DSSTox Substance 1D DTXSID60870529 [4]

The physicochemical properties of 2,2-difluoropropane are crucial for its handling, application,
and in silico modeling. A summary of these properties is presented below.

Table 2: Physicochemical Properties of 2,2-Difluoropropane

Property Value Unit Reference
Molecular Weight 80.078 g/mol [1]
Molecular Formula C3H6F2 [1]

Melting Point -104.8 °C [2][3]
Boiling Point -1 °C [2][3]
Density 0.92 g/cm3 [2][3]
Refractive Index 1.2880 [2][3]

Enthalpy of Formation

(Gas) 543 + 13 kJ/mol [6][7]

Synthesis of 2,2-Difluoropropane

A common method for the synthesis of 2,2-difluoropropane involves the fluorination of a
chlorine-containing 2,2-halogenopropane.[1] This process is typically achieved by reacting the
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starting material with hydrogen fluoride or another suitable fluorinating agent.[1]
Experimental Protocol: General Fluorination Procedure

While specific laboratory-scale protocols are not extensively detailed in the reviewed literature,
a general industrial process can be described based on patent information.

» Starting Material: A chlorine-containing 2,2-halogenopropane of the formula C3HaClbFc,
wherea=0,b>1,c>0,anda+b +c=8.[1]

e Fluorinating Agent: Hydrogen fluoride (HF) is a common fluorinating agent for this type of
reaction.[1]

o Catalyst: The reaction may be facilitated by a catalyst. For instance, a catalyst can be
prepared by dissolving AICI3 in water, adding y-alumina, and then drying and activating the
mixture.[8] Activation can be achieved by fluorinating the catalyst at 250 to 400°C in a stream
of hydrogen fluoride and nitrogen.[8]

e Reaction Conditions: The fluorination reaction is carried out to substitute chlorine atoms with
fluorine atoms, yielding 2,2-difluoropropane.[1] The specific temperature and pressure
conditions would be optimized based on the starting material and desired yield.

Spectroscopic and Analytical Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 2,2-
difluoropropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Spectroscopy:

The *H NMR spectrum of 2,2-difluoropropane in CCl4 shows a signal at 1.61 ppm.[5] The
coupling constant J(A,X) is reported as 17.76 Hz.[5]

19F NMR Spectroscopy:

The °F NMR spectrum shows a signal at -85.04 ppm relative to CFCI3.[5]
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Table 3: NMR Spectroscopic Data for 2,2-Difluoropropane

Chemical Shift Coupling
Nucleus Solvent Reference
(0) Constant (J)
J(AX) =17.76
H 1.61 ppm CCla [5]
Hz
19F -85.04 ppm CCla [5]

Mass Spectrometry

The mass spectrum of 2,2-difluoropropane provides information about its molecular weight
and fragmentation pattern under electron ionization.

Table 4: Mass Spectrometry Data for 2,2-Difluoropropane

m/z (Top Peak) m/z (2nd Highest) m/z (3rd Highest) Reference

65 64 45 [4]

Safety Information

2,2-Difluoropropane is classified as a flammable gas.[2][3]

Hazard Codes: F[2][3]

Risk Statements: R11 (Highly flammable)[2][3]

Safety Statements: S16 (Keep away from sources of ignition), S33 (Take precautionary
measures against static discharges)[2][3]

RIDADR: 3161[2][3]

Visualization of Chemical Identifiers

The following diagram illustrates the hierarchical and relational nature of the various identifiers
for 2,2-difluoropropane.
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Identifiers for 2,2-Difluoropropane

Chemical Name & Formula

2,2-Difluoropropane

Registry Numbers Structural Identifiers
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C3H6F2

CAS: 420-45-1 SMILES: CC(C)(F)F

v

InChl: 1S/C3H6F2/c1-3(2,4)5/h1-2H3

PubChem CID: 67895

v

InChiKey: YZXSQDNPKVBDOG-UHFFFAOYSA-N

Click to download full resolution via product page

Caption: Relationship between identifiers for 2,2-Difluoropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2-Difluoropropane: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294401#2-2-difluoropropane-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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